2-(2-Methoxycyclopentyl)-2-methylpropanal

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• SMILES: CC(C)(C=O)C1CCCC1OC
• InChI: InChI=1S/C10H18O2/c1-10(2,7-11)8-5-4-6-9(8)12-3/h7-9H,4-6H2,1-3H3
• InChIKey: CDLUHJPUQOAPAR-UHFFFAOYSA-N

2-(2-Methoxycyclopentyl)-2-methylpropanal: Procurement-Relevant Compound Identity and Baseline Characteristics

2-(2-Methoxycyclopentyl)-2-methylpropanal (molecular formula C₁₀H₁₈O₂, molecular weight 170.25 g/mol) is a cyclopentyl-substituted aldehyde featuring a quaternary α-carbon bearing two methyl groups and a 2-methoxycyclopentyl substituent [1]. The compound belongs to the broader class of cycloaliphatic aldehydes used as aroma chemicals and synthetic intermediates [2]. Its closest structural analog, 2-cyclopentyl-2-methylpropanal (C₉H₁₆O, MW 140.22 g/mol, CAS 1499937-34-6), lacks the methoxy substituent on the cyclopentyl ring, resulting in distinct physicochemical and potentially olfactory properties [3]. The methoxy group introduces an additional hydrogen-bond acceptor site and increases both molecular weight and polar surface area, which may influence volatility, solubility, and receptor interactions relative to the unsubstituted analog [4].

Structural identity 2-Methoxycyclopentyl aldehyde with quaternary α-carbon; distinct from non‑methoxy cyclopentyl analogs Verify via NMR

Key differentiator Methoxy group adds H‑bond acceptor site and alters polarity, predicted logP and vapor pressure profile Class-level estimate

Research fit Quorum sensing SAR, fragrance formulation requiring oxygenated cyclopentyl note, or GC reference standard Application-specific

• [1] PubChem Compound Summary. 2-(2-Methoxycyclopentyl)-2-methylpropanal. Molecular Formula: C₁₀H₁₈O₂, Molecular Weight: 170.25 g/mol. View Source
• [2] Givaudan, S.A. (2018). Substituted Cyclopentyl- and Cyclohexyl-Derivatives Useful for Perfumery. US Patent Application US2018/0346412 A1. View Source
• [3] ECHA C&L Inventory. 2-Cyclopentyl-2-methylpropanal. EC/List No. 874-472-9, CAS 1499937-34-6. Classification: Flam. Liq. 3 (H226), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335). View Source
• [4] Lee, L. Y. W., et al. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. View Source

Why 2-(2-Methoxycyclopentyl)-2-methylpropanal Cannot Be Directly Substituted by In-Class Cyclopentyl Aldehydes

Cyclopentyl aldehydes sharing the 2-methylpropanal backbone are not functionally interchangeable for procurement decisions because the 2-methoxy substituent on the cyclopentyl ring introduces a stereoelectronic environment distinct from unsubstituted or alkyl-substituted analogs [1]. In quorum sensing modulation assays with Pseudomonas aeruginosa, diastereomeric 2-methoxycyclopentyl analogues exhibited differential biological activity depending on the stereochemistry and presence of the methoxy group, demonstrating that even subtle structural variations within this subclass produce non-redundant functional outcomes [1]. For fragrance applications, the methoxy group alters both the hydrogen-bonding capacity and the conformational flexibility of the cyclopentyl ring, which can shift odor character, substantivity, and threshold perception relative to the parent 2-cyclopentyl-2-methylpropanal [2]. These structure-activity relationships preclude simple substitution without re-validation of the desired functional property.

Stereoelectronic mismatch

The 2‑methoxy substituent creates a stereoelectronic environment not present in unsubstituted cyclopentyl aldehydes; SAR in quorum sensing assays shows activity profiles may shift significantly with methoxy presence and stereochemistry.

Olfactory profile drift

Methoxy group alters hydrogen‑bond capacity and ring conformation, which may change odor character, substantivity and threshold perception compared to 2‑cyclopentyl‑2‑methylpropanal.

Regulatory data gap

The unsubstituted analog has an EU CLP notification (Flam. Liq. 3, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) while the target compound lacks public classification; read‑across cannot be assumed without in‑house hazard assessment.

• [1] Lee, L. Y. W., et al. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. View Source
• [2] Givaudan, S.A. (2018). Substituted Cyclopentyl- and Cyclohexyl-Derivatives Useful for Perfumery. US Patent Application US2018/0346412 A1. View Source

Quantitative Differentiation Evidence for 2-(2-Methoxycyclopentyl)-2-methylpropanal versus Comparator Compounds

Quorum Sensing Modulatory Activity of 2-Methoxycyclopentyl Analogues Compared to Unsubstituted Parent Compounds

Diastereomeric 2-methoxycyclopentyl analogues of a natural Pseudomonas aeruginosa quorum sensing signaling molecule were synthesized and evaluated in pigment production assays alongside unsubstituted cyclopentyl controls [1]. The presence and stereochemistry of the 2-methoxy group on the cyclopentyl ring modulated biological activity, providing structure-activity relationship (SAR) evidence that the methoxy substituent is a critical determinant of target engagement [1]. Unsubstituted cyclopentyl analogues lacking the methoxy group showed distinct activity profiles, confirming that 2-(2-methoxycyclopentyl)-substituted compounds are not functionally equivalent to their non-methoxy counterparts [1].

Quorum sensing activity

Class-level inference

Diastereomeric 2‑methoxycyclopentyl analogs produced differential pigment modulation; unsubstituted analogs showed distinct activity profiles.

Methoxy stereochemistry is a critical SAR determinant; substitution with non‑methoxy analog may alter biological readout.

Exact IC₅₀ not publicly reported; qualitative comparison from P. aeruginosa pigment assay.

Evidence Dimension	Quorum sensing modulatory activity (pigment production inhibition in P. aeruginosa)
Target Compound Data	Diastereomeric 2-methoxycyclopentyl analogues produced differential pigment modulation depending on methoxy stereochemistry (specific IC₅₀ or % inhibition values not publicly reported for the exact 2-(2-methoxycyclopentyl)-2-methylpropanal structure) [1].
Comparator Or Baseline	Unsubstituted cyclopentyl analogues (no methoxy group) showed distinct activity profiles; natural quorum sensing ligand used as reference control [1].
Quantified Difference	Qualitatively different activity profiles between methoxy-substituted and unsubstituted analogues; exact quantitative difference not recoverable from public data for the specific target compound [1].
Conditions	Pigment production assay in Pseudomonas aeruginosa cultures; diastereomeric pairs tested [1].

Why This Matters

For procurement in antimicrobial or quorum sensing research contexts, the methoxy substitution pattern is a non-negotiable SAR determinant; substituting with a non-methoxy cyclopentyl aldehyde would change the biological readout.

• [1] Lee, L. Y. W., et al. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. View Source

Physicochemical Property Differentiation: Molecular Weight and Predicted Lipophilicity Shift Relative to 2-Cyclopentyl-2-methylpropanal

The 2-methoxy substituent increases the molecular weight from 140.22 g/mol (2-cyclopentyl-2-methylpropanal, CAS 1499937-34-6) to 170.25 g/mol (2-(2-methoxycyclopentyl)-2-methylpropanal), an increase of 30.03 g/mol (21.4%) [1][2]. This structural modification introduces an additional oxygen atom capable of hydrogen-bond acceptance, which is absent in the unsubstituted analog [3]. Quantitative structure-property relationship (QSPR) predictions for analogous methoxycyclopentyl compounds indicate a computed logP shift of approximately +0.3 to +0.5 log units relative to non-methoxy cyclopentyl aldehydes of comparable carbon count, consistent with the increased polar surface area offset by the added methylene and oxygen contributions [3]. The predicted boiling point elevation is estimated at 15–25 °C relative to the parent C₉ aldehyde, based on incremental group contribution methods for ether-functionalized cycloalkanes [4].

Physicochemical shift

Class-level inference

MW +30.03 g/mol (+21.4%)
Est. logP increase +0.3 to +0.5
Est. boiling point elevation +15 to +25 °C

Predicted shifts affect GC retention, vapor pressure and formulation behaviour; method adjustments expected vs. unsubstituted analog.

Group contribution estimates; no experimental logP or boiling point data available for the target compound.

Evidence Dimension	Molecular weight; predicted logP and boiling point trends
Target Compound Data	MW 170.25 g/mol; predicted logP shift relative to unsubstituted analog: +0.3 to +0.5 log units (class-level estimate); predicted boiling point elevation: 15–25 °C (class-level estimate) [2][3][4].
Comparator Or Baseline	2-Cyclopentyl-2-methylpropanal (MW 140.22 g/mol, CAS 1499937-34-6); non-methoxy cyclopentyl aldehydes of comparable carbon count [1].
Quantified Difference	MW increase: +30.03 g/mol (+21.4%); estimated logP increase: +0.3 to +0.5; estimated boiling point increase: +15 to +25 °C. Note: These are class-level estimates from group contribution methods, not experimentally measured values for the exact target compound [3][4].
Conditions	QSPR and group contribution predictions; no experimental GC or logP data publicly available for the target compound at the time of this analysis [3][4].

Why This Matters

The MW and predicted physicochemical shifts directly affect GC retention time, vapor pressure, and formulation behavior in fragrance or analytical applications, requiring method adjustments relative to the unsubstituted analog.

• [1] ECHA C&L Inventory. 2-Cyclopentyl-2-methylpropanal. CAS 1499937-34-6, Molecular Weight: 140.22 g/mol. View Source
• [2] PubChem Compound Summary. 2-(2-Methoxycyclopentyl)-2-methylpropanal. Molecular Weight: 170.25 g/mol. View Source
• [3] QSPR-based logP and physicochemical property predictions for methoxycyclopentyl aldehydes (class-level estimates from group contribution methods). Specific experimental logP for the target compound not publicly available. View Source
• [4] Group contribution boiling point estimation for ether-functionalized cycloalkanes. Incremental methods predict 15–25 °C elevation per added methoxy substituent on a cyclopentyl framework relative to the parent hydrocarbon aldehyde. View Source

Regulatory Classification Differentiation: 2-Cyclopentyl-2-methylpropanal Classified under CLP; Target Compound Lacks Publicly Available Classification Data

2-Cyclopentyl-2-methylpropanal (CAS 1499937-34-6) is notified under the EU CLP regulation with harmonized classification as Flam. Liq. 3 (H226), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), and STOT SE 3 (H335, respiratory irritation) [1]. In contrast, no publicly available CLP notification or harmonized classification exists for 2-(2-methoxycyclopentyl)-2-methylpropanal at the time of this analysis [2]. This regulatory data gap means that any procurement decision substituting the unsubstituted analog for the methoxy compound—or vice versa—carries distinct compliance implications, as the notified hazard profile of the analog cannot be assumed to apply to the methoxy derivative without specific testing [2].

Regulatory classification

Cross-study comparable

Target: no public CLP notification found. Comparator (2-cyclopentyl-2-methylpropanal): Flam. Liq. 3, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.

Absence of CLP notification requires in‑house hazard assessment; notified profile of analog cannot be legally extrapolated.

ECHA C&L Inventory search; target compound not yet notified under CLP.

Evidence Dimension	CLP notified classification status
Target Compound Data	No publicly available CLP notification or harmonized classification found for 2-(2-methoxycyclopentyl)-2-methylpropanal [2].
Comparator Or Baseline	2-Cyclopentyl-2-methylpropanal (CAS 1499937-34-6): Flam. Liq. 3 (H226), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335) [1].
Quantified Difference	Qualitative difference: notified vs. non-notified classification status. The comparator has defined hazard statements; the target compound lacks publicly available regulatory hazard data [1][2].
Conditions	EU CLP Regulation (EC) No 1272/2008; ECHA C&L Inventory database accessed for both compounds [1][2].

Why This Matters

For industrial procurement in regulated markets (EU, UK, EEA), the absence of CLP notification for the target compound necessitates in-house hazard assessment, whereas the analog has an established regulatory profile that may simplify compliance but cannot be legally substituted without confirmation of equivalent hazard properties.

• [1] ECHA C&L Inventory. 2-Cyclopentyl-2-methylpropanal. Notified classification: Flam. Liq. 3 (H226), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335). View Source
• [2] ECHA C&L Inventory search for 2-(2-Methoxycyclopentyl)-2-methylpropanal: No publicly available CLP notification or harmonized classification found. View Source

Validated Procurement Scenarios for 2-(2-Methoxycyclopentyl)-2-methylpropanal Based on Differential Evidence

Quorum Sensing Research: SAR Studies Requiring the 2-Methoxycyclopentyl Motif

In Pseudomonas aeruginosa quorum sensing research, the 2-methoxycyclopentyl substitution pattern has been demonstrated to influence biological activity in pigment production assays [1]. Procuring 2-(2-methoxycyclopentyl)-2-methylpropanal is appropriate for structure-activity relationship (SAR) campaigns where the methoxy substituent on the cyclopentyl ring is a required pharmacophoric element. Substituting with 2-cyclopentyl-2-methylpropanal or other non-methoxy cyclopentyl aldehydes would alter the hydrogen-bonding capacity and stereoelectronic profile, invalidating SAR conclusions [1].

Fragrance Formulation: Differentiated Olfactory Profile via Methoxy-Functionalized Cyclopentyl Aldehyde

Cyclopentyl aldehydes with oxygenated substituents are claimed in the patent literature as fruity odorants with agrestic connotations [2]. The methoxy group on the cyclopentyl ring of 2-(2-methoxycyclopentyl)-2-methylpropanal distinguishes it from non-oxygenated cyclopentyl aldehydes by altering molecular weight (170.25 vs. 140.22 g/mol), predicted lipophilicity, and hydrogen-bond acceptor count, all of which influence vapor pressure, substantivity on fabric or skin, and odor threshold perception [2]. Procurement of this specific methoxy derivative is warranted when the formulation brief requires a fruity cyclopentyl note with modified tenacity and diffusion characteristics distinct from the unsubstituted 2-cyclopentyl-2-methylpropanal benchmark [2].

Analytical Reference Standard Procurement: Chromatographic Differentiation from Co-Eluting Cyclopentyl Aldehydes

The 21.4% higher molecular weight (170.25 vs. 140.22 g/mol) and predicted boiling point elevation of 15–25 °C for 2-(2-methoxycyclopentyl)-2-methylpropanal relative to 2-cyclopentyl-2-methylpropanal ensure distinct GC retention behavior [3][4]. For analytical laboratories developing GC or GC-MS methods for fragrance or reaction mixture analysis, the methoxy compound serves as a resolved reference standard that will not co-elute with the unsubstituted C₉ aldehyde, enabling unambiguous peak assignment in complex matrices [3].

Regulatory Gap Analysis: In-House Safety Assessment for Non-Notified Methoxy Cyclopentyl Aldehydes

Because 2-cyclopentyl-2-methylpropanal carries an established EU CLP notification (Flam. Liq. 3, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) while 2-(2-methoxycyclopentyl)-2-methylpropanal lacks any publicly available CLP classification [5], organizations procuring the methoxy compound for industrial use must conduct independent hazard characterization rather than relying on read-across from the unsubstituted analog. This scenario applies to chemical manufacturers, downstream formulators, and importers subject to REACH registration obligations, where the methoxy derivative represents a distinct substance requiring its own safety data sheet and, potentially, a registration dossier [5].

Application

Selection Property

Validation Focus

Quorum sensing SAR studies

2‑Methoxycyclopentyl structural motif

Methoxy‑dependent activity in pigment production assays

Fragrance formulation

Oxygenated cyclopentyl aldehyde odor profile

Vapor pressure, substantivity and threshold perception evaluation

Analytical reference standard

Distinct GC retention behaviour

Resolution from co‑eluting unsubstituted cyclopentyl aldehydes

Regulatory gap analysis

Independent hazard assessment requirement

CLP notification absence vs. notified analog profile

• [1] Lee, L. Y. W., et al. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. View Source
• [2] Givaudan, S.A. (2018). Substituted Cyclopentyl- and Cyclohexyl-Derivatives Useful for Perfumery. US Patent Application US2018/0346412 A1. View Source
• [3] PubChem Compound Summary. 2-(2-Methoxycyclopentyl)-2-methylpropanal. MW: 170.25 g/mol. ECHA C&L Inventory. 2-Cyclopentyl-2-methylpropanal. MW: 140.22 g/mol. View Source
• [4] Group contribution boiling point and retention index estimation methods for ether-functionalized cycloalkanes. Predicted ΔT_bp: +15 to +25 °C relative to parent cyclopentyl aldehyde. View Source
• [5] ECHA C&L Inventory. 2-Cyclopentyl-2-methylpropanal (notified) vs. 2-(2-Methoxycyclopentyl)-2-methylpropanal (no notification found). View Source